Cas no 2228176-37-0 (4-(4-methyloxan-4-yl)butan-2-one)

• Product Name: 4-(4-methyloxan-4-yl)butan-2-one
• CAS No: 2228176-37-0
• MF: C₁₀H₁₈O₂
• MW: 170.248723506927
• CID: 6102449
• PubChem ID: 165647362
• Update Time: 2025-10-22

4-(4-methyloxan-4-yl)butan-2-one Chemical and Physical Properties

Names and Identifiers

• 4-(4-methyloxan-4-yl)butan-2-one
• EN300-1777631
• 2228176-37-0

• Inchi： 1S/C10H18O2/c1-9(11)3-4-10(2)5-7-12-8-6-10/h3-8H2,1-2H3
• InChI Key： SQUSVCVKTVWKHF-UHFFFAOYSA-N
• SMILES： O1CCC(C)(CCC(C)=O)CC1

Computed Properties

• Exact Mass: 170.130679813g/mol
• Monoisotopic Mass: 170.130679813g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 3
• Complexity: 157
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.2
• Topological Polar Surface Area: 26.3Ų

Additional information on 4-(4-methyloxan-4-yl)butan-2-one

4-(4-Methyloxan-4-yl)butan-2-one: A Comprehensive Overview

4-(4-Methyloxan-4-yl)butan-2-one (CAS No. 2228176-37-0) is a unique organic compound that has garnered attention in the fields of organic chemistry and pharmaceutical research. This compound, also referred to as 4-methyloxanone butanone, is characterized by its cyclic ketone structure and substituted butanone moiety, making it a valuable molecule for various applications.

The molecular structure of 4-(4-methyloxan-4-yl)butan-2-one consists of a six-membered ring with an oxygen atom, forming a cyclic ether (tetrahydropyran), substituted with a methyl group at the 4-position. The butanone group is attached to this ring, creating a conjugated system that enhances its chemical reactivity and biological activity. This compound exhibits a moderate boiling point and is typically found in the liquid state under standard conditions.

Recent studies have highlighted the potential of 4-(4-methyloxan-4-yl)butan-2-one in the development of novel pharmaceutical agents. Researchers have explored its role as a building block for complex molecules, particularly in the synthesis of bioactive compounds. Its ability to undergo various nucleophilic and electrophilic reactions makes it a versatile intermediate in organic synthesis.

In terms of synthesis, 4-(4-methyloxan-4-yl)butan-2-one can be prepared through several methods, including the oxidation of secondary alcohols or the cyclization of suitable precursors. One notable approach involves the use of alkylation reactions followed by oxidative cleavage, which allows for precise control over the substituents on the cyclic ether ring.

The compound's applications extend beyond pharmaceuticals. It has been investigated for its potential in agrochemicals, where it may serve as an active ingredient or a precursor for herbicides and insecticides. Additionally, its unique electronic properties make it a candidate for use in materials science, particularly in the development of novel polymers or advanced materials.

From an environmental perspective, understanding the degradation pathways and ecological impact of 4-(4-methyloxan-4-yl)butan-2-one is crucial. Recent research has focused on its biodegradability under aerobic and anaerobic conditions, with findings suggesting that it undergoes rapid microbial degradation in aqueous environments.

In conclusion, 4-(4-methyloxan-4-yl)butan-2-one (CAS No. 2228176-37-0) is a multifaceted compound with significant potential across various industries. Its structural versatility, reactivity, and biodegradability make it an intriguing subject for further research and development. As scientific advancements continue to unfold, this compound is poised to play an increasingly important role in both academic and industrial settings.